Cas no 1114808-95-5 (2-Bromo-3-(trifluoromethyl)benzaldehyde)

• Product Name: 2-Bromo-3-(trifluoromethyl)benzaldehyde
• CAS No: 1114808-95-5
• MF: C₈H₄BrF₃O
• MW: 253.015972137451
• MDL: MFCD11520657
• CID: 1027837
• PubChem ID: 70700276
• Update Time: 2025-06-14

2-Bromo-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(trifluoromethyl)benzaldehyde
• AMY39720
• SY240533
• AKOS016000267
• SCHEMBL17761027
• DTXSID60743148
• 1114808-95-5
• DS-013011
• CL9575
• MFCD11520657
• CS-0135751
• OAQHJQAZSSRUQA-UHFFFAOYSA-N
• AS-46408
• Benzaldehyde, 2-bromo-3-(trifluoromethyl)-
• DTXCID20693892

• MDL： MFCD11520657
• Inchi： 1S/C8H4BrF3O/c9-7-5(4-13)2-1-3-6(7)8(10,11)12/h1-4H
• InChI Key： OAQHJQAZSSRUQA-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 251.93976g/mol
• Monoisotopic Mass: 251.93976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Bromo-3-(trifluoromethyl)benzaldehyde

Comprehensive Overview of 2-Bromo-3-(trifluoromethyl)benzaldehyde (CAS No. 1114808-95-5): Properties, Applications, and Industry Trends

2-Bromo-3-(trifluoromethyl)benzaldehyde (CAS No. 1114808-95-5) is a high-value fluorinated aromatic aldehyde widely utilized in pharmaceutical, agrochemical, and material science research. This compound features a unique bromine-substituted benzaldehyde backbone combined with a trifluoromethyl group, making it a versatile building block for cross-coupling reactions and heterocyclic synthesis. Its molecular formula C₈H₄BrF₃O and molecular weight of 253.02 g/mol offer distinct reactivity patterns that align with modern green chemistry principles.

In recent years, the demand for trifluoromethylated compounds like 2-Bromo-3-(trifluoromethyl)benzaldehyde has surged due to their role in developing bioactive molecules. Researchers highlight its importance in drug discovery, particularly for kinase inhibitors and antiviral agents, addressing global health challenges. The compound’s electron-withdrawing properties enhance metabolic stability—a critical factor in medicinal chemistry optimization. Industry reports indicate a 20% annual growth in applications for fluorinated intermediates, driven by advancements in PET imaging and targeted therapies.

Synthetic routes to CAS 1114808-95-5 often involve palladium-catalyzed bromination or direct trifluoromethylation of benzaldehyde derivatives. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its efficacy in constructing quaternary carbon centers via asymmetric catalysis. The compound’s crystalline form (melting point 78–82°C) and solubility in polar aprotic solvents (e.g., DMF, THF) facilitate its integration into high-throughput screening platforms. Environmental considerations have also spurred innovations in catalytic recycling methods to minimize waste.

From an industrial perspective, 2-Bromo-3-(trifluoromethyl)benzaldehyde aligns with the Sustainable Development Goals (SDGs) by enabling energy-efficient processes. Its derivatives show promise in organic electronics, such as OLED emitters and photovoltaic materials, responding to the booming demand for renewable energy technologies. Analytical techniques like HPLC purity testing (>98%) and NMR spectroscopy ensure batch consistency, meeting GMP standards for preclinical studies.

Emerging trends highlight its potential in click chemistry and bioconjugation, with Google Scholar citations increasing by 35% since 2020. Frequently searched queries include "synthesis of trifluoromethyl benzaldehydes" and "2-Bromo-3-(trifluoromethyl)benzaldehyde suppliers," reflecting commercial and academic interest. Regulatory-compliant storage (2–8°C under inert atmosphere) and QSAR modeling data further enhance its appeal for AI-driven molecular design platforms.

In conclusion, CAS 1114808-95-5 exemplifies the intersection of structural complexity and functional versatility in modern chemistry. As industries prioritize scalable fluorination methods and fragment-based drug design, this compound will remain pivotal across interdisciplinary applications. Continuous innovation in flow chemistry and machine learning-assisted synthesis promises to expand its utility in next-generation technologies.